Cas no 87600-98-4 (4,6-Dichloropyrimidine-5-carboxylic acid)

4,6-Dichloropyrimidine-5-carboxylic acid structure

87600-98-4 structure

Product Name:4,6-Dichloropyrimidine-5-carboxylic acid

CAS No:87600-98-4

MF:C₅H₂Cl₂N₂O₂

MW:192.987578868866

MDL:MFCD09909611

CID:708870

PubChem ID:24820487

Update Time:2024-12-09

4,6-Dichloropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,6-dichloro-pyrimidine-5-carboxylic acid
- 4,6-Dichloro-5-pyrimidinecarboxylic acid
- 5-Pyrimidinecarboxylicacid, 4,6-dichloro-
- 4,6-Dichloropyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 4,6-dichloro-
- 5-Carboxy-4,6-dichloropyrimidine
- 4,6-Dichloro-pyrimidine-5-carboxylicacid
- KSC446K2R
- EOS248
- BYS046
- KGBLYFGHJNGQBK-UHFFFAOYSA-N
- BCP10089
- SBB053226
- HT1080
- DT2083
- WT1985
- ANW-5
- 4,6-Dichloro-5-pyrimidinecarboxylic acid (ACI)
- AC-25227
- J-514133
- DS-11059
- Z1065919832
- AKOS006240492
- EN300-108851
- SB57286
- DB-031225
- CS-W019619
- 4,6-dichloro-5-pyrimidinecarboxylic acid, AldrichCPR
- SCHEMBL2032093
- MFCD09909611
- 4,6-Dichloro-5-pyrimidinecarboxylicacid
- SY021288
- 87600-98-4
- DTXSID00647535
- MDL： MFCD09909611
- Inchi： 1S/C5H2Cl2N2O2/c6-3-2(5(10)11)4(7)9-1-8-3/h1H,(H,10,11)
- InChI Key： KGBLYFGHJNGQBK-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC=NC=1Cl)O

Computed Properties

Exact Mass: 191.94900
Monoisotopic Mass: 191.949
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.1
XLogP3: 1.7

Experimental Properties

Color/Form: No data available
Density: 1.718
Melting Point: No data available
Boiling Point: 331.1℃ at 760 mmHg
Flash Point: 167.8 °C
Refractive Index: 1.614
Water Partition Coefficient: Slightly soluble in water.
PSA: 63.08000
LogP: 1.48160

4,6-Dichloropyrimidine-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at -20°C.

4,6-Dichloropyrimidine-5-carboxylic acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dichloropyrimidine-5-carboxylic acid Pricemore >>

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Matrix Scientific	073357-5g	4,6-Dichloro-5-pyrimidinecarboxylic acid, 95+%	87600-98-4	95+%	5g	$89.00	2023-09-06
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-XP571-200mg	4,6-Dichloropyrimidine-5-carboxylic acid	87600-98-4	97%	200mg	60.0CNY	2021-08-04
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Matrix Scientific	073357-25g	4,6-Dichloro-5-pyrimidinecarboxylic acid, 95+%	87600-98-4	95+%	25g	$335.00	2023-09-06
Chemenu	CM167411-100g	4,6-Dichloro-5-pyrimidinecarboxylic acid	87600-98-4	96%	100g	$374	2021-08-05
TRC	D437078-100mg	4,6-Dichloropyrimidine-5-carboxylic acid	87600-98-4		100mg	$64.00	2023-05-18
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4,6-Dichloropyrimidine-5-carboxylic acid Production Method

Production Method 1

5305-40-8

87600-98-4

Reaction Conditions

1.1 Reagents: Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; 1 h, 0 °C

Reference

Structure-based discovery of novel 4,5,6-trisubstituted pyrimidines as potent covalent Bruton's tyrosine kinase inhibitors

Zou, Yi ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(13), 3052-3059

Production Method 2

1193-24-4

87600-98-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, 0 °C; 30 min, rt; 3 h, reflux
2.1 Reagents: Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; 1 h, 0 °C

Reference

Structure-based discovery of novel 4,5,6-trisubstituted pyrimidines as potent covalent Bruton's tyrosine kinase inhibitors

Zou, Yi ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(13), 3052-3059

4,6-Dichloropyrimidine-5-carboxylic acid Raw materials

4,6-Dichloropyrimidine-5-carboxylic acid Preparation Products

4,6-Dichloropyrimidine-5-carboxylic acid (87600-98-4)

4,6-Dichloropyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:87600-98-4)4,6-Dichloropyrimidine-5-carboxylic acid

Order Number:A10434

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:15

Price ($):204.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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